Cas no 1071575-85-3 (1,4,5,6-Tetrahydrocyclopentacpyrazole Hydrochloride)

• Product Name: 1,4,5,6-Tetrahydrocyclopentacpyrazole Hydrochloride
• CAS No: 1071575-85-3
• MF: C₆H₉ClN₂
• MW: 144.602060079575
• CID: 1024847
• PubChem ID: 53398963
• Update Time: 2025-06-13

1,4,5,6-Tetrahydrocyclopentacpyrazole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4,5,6-Tetrahydrocyclopenta[c]pyrazole hydrochloride
• DTXSID90694533
• F53114
• 1,4,5,6-Tetrahydrocyclopenta[c]pyrazolehydrochloride
• 2H,4H,5H,6H-cyclopenta[c]pyrazole hydrochloride
• 1,4,5,6-Tetrahydrocyclopenta[c]pyrazole hydrochloride, AldrichCPR
• MFCD11983586
• AS-48739
• 1071575-85-3
• 1,4,5,6-Tetrahydrocyclopenta[c]pyrazole HCl
• SCHEMBL11899854
• WSB57585
• AKOS015999288
• 1,4,5,6-tetrahydrocyclopenta[c]pyrazole;hydrochloride
• 2,4,5,6-tetrahydrocyclopenta[c]pyrazole hydrochloride
• A895690
• 1,4,5,6-Tetrahydrocyclopenta[c]pyrazole--hydrogen chloride (1/1)
• AKOS025394041
• 1,4,5,6-Tetrahydrocyclopentacpyrazole Hydrochloride

• Inchi： 1S/C6H8N2.ClH/c1-2-5-4-7-8-6(5)3-1;/h4H,1-3H2,(H,7,8);1H
• InChI Key： KYVKQPXIUOSMHV-UHFFFAOYSA-N
• SMILES： Cl.N1C2=C(C=N1)CCC2

Computed Properties

• Exact Mass: 144.0454260g/mol
• Monoisotopic Mass: 144.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1,4,5,6-Tetrahydrocyclopentacpyrazole Hydrochloride

Comprehensive Overview of 1,4,5,6-Tetrahydrocyclopentacpyrazole Hydrochloride (CAS No. 1071575-85-3): Properties, Applications, and Research Insights

1,4,5,6-Tetrahydrocyclopentacpyrazole Hydrochloride (CAS No. 1071575-85-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopentacpyrazole backbone, is often explored for its potential in drug discovery and development. Its molecular structure combines a pyrazole ring fused with a cyclopentane moiety, offering versatile reactivity and binding properties. Researchers are particularly interested in its hydrochloride salt form, which enhances solubility and stability for experimental applications.

In recent years, the demand for 1,4,5,6-Tetrahydrocyclopentacpyrazole derivatives has surged due to their relevance in targeting enzyme inhibition and receptor modulation. For instance, studies highlight its potential as a scaffold for designing kinase inhibitors, a hot topic in oncology and inflammation research. The compound’s CAS No. 1071575-85-3 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

One of the most discussed applications of 1,4,5,6-Tetrahydrocyclopentacpyrazole Hydrochloride lies in its role in central nervous system (CNS) drug development. With rising global interest in neurodegenerative diseases like Alzheimer’s and Parkinson’s, researchers are investigating its interactions with neurotransmitter receptors. This aligns with trending searches such as “pyrazole-based CNS therapeutics” and “small molecule modulators for brain disorders,” underscoring its relevance to contemporary health challenges.

From a synthetic perspective, the compound’s hydrochloride salt offers practical advantages in purification and formulation. Laboratories often prioritize CAS 1071575-85-3 for its consistent quality in high-throughput screening (HTS) assays. Its compatibility with automated synthesis platforms also makes it a valuable candidate for combinatorial chemistry, a field gaining traction in AI-driven drug discovery.

Beyond pharmaceuticals, 1,4,5,6-Tetrahydrocyclopentacpyrazole Hydrochloride has niche applications in material science. Its rigid heterocyclic structure contributes to the development of organic semiconductors and ligand design for catalytic systems. These interdisciplinary uses resonate with searches like “pyrazole compounds in advanced materials,” highlighting its cross-industry appeal.

Quality control and regulatory compliance are critical for CAS No. 1071575-85-3. Reputable suppliers provide detailed analytical certificates (CoA) and NMR/MS spectra to ensure traceability, a priority for researchers navigating stringent Good Laboratory Practice (GLP) standards. This transparency addresses common queries such as “how to verify pyrazole compound purity” and “sourcing guidelines for research chemicals.”

In summary, 1,4,5,6-Tetrahydrocyclopentacpyrazole Hydrochloride (CAS No. 1071575-85-3) represents a multifaceted tool for modern science. Its applications span drug discovery, neurology, and material innovation, driven by its adaptable chemistry. As interest in heterocyclic scaffolds and precision medicine grows, this compound is poised to remain a focal point in both academic and industrial research.